2-(2-Boc-aminoethoxy)-ethanol
Cat. No. B8691770
M. Wt: 205.25 g/mol
InChI Key: IKPDNLJPUASMGG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06777387B2
Procedure details
This compound was prepared by a modification of the procedure described by, Lebeau, L, et al., “Synthesis of New Phospholipids Linked to Steroid-Hormone Derivatives Designed for Two-Dimensional Crystallization of Proteins,” Helv. Chim. Acta 1991, 74, 1697-1706, the contents of which are incorporated herein by reference. A solution of di-tert-butylcarbonate (10.27 g, 47.2 mmol) in chloroform (40 mL) was added to a solution of 2-(2-aminoethoxy)-ethanol (1, 5.0 g, 47.62 mmol) in chloroform (40 mL) and the mixture was stirred at room temperature for 1.5 hours. The solution was washed with water (30 mL) and the organic layer was dried over anhydrous MgSO4 and concentrated in vacuo to give the product (9.6 g, 99%): 1H NMR δ1.45(s, 9H, t-Bu), 3.32 (m, 2H, NHCH2), 3.43 (bs, 1H, OH), 3.56 (m, 4H, CH2OCH2), 3.73 (t, 2H, J=5.4, CH2OH), 5.43 (bs, 1H, NH); 13C NMR δ28.21 40.21, 61.31, 70.08, 72.14, 77.18, 79.06, 156.06.
[Compound]
Name
Phospholipids
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Yield
99%
Identifiers
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REACTION_CXSMILES
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C(O[C:6](=[O:12])[O:7][C:8]([CH3:11])([CH3:10])[CH3:9])(C)(C)C.[NH2:13][CH2:14][CH2:15][O:16][CH2:17][CH2:18][OH:19]>C(Cl)(Cl)Cl>[C:6]([CH:14]([NH2:13])[CH2:15][O:16][CH2:17][CH2:18][OH:19])([O:7][C:8]([CH3:9])([CH3:10])[CH3:11])=[O:12]
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Inputs
Step One
[Compound]
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Name
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Phospholipids
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|
Quantity
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0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
|
Name
|
|
|
Quantity
|
10.27 g
|
|
Type
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reactant
|
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Smiles
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C(C)(C)(C)OC(OC(C)(C)C)=O
|
|
Name
|
|
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Quantity
|
5 g
|
|
Type
|
reactant
|
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Smiles
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NCCOCCO
|
|
Name
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|
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Quantity
|
40 mL
|
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Type
|
solvent
|
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Smiles
|
C(Cl)(Cl)Cl
|
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Name
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|
|
Quantity
|
40 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)(Cl)Cl
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Conditions
Temperature
|
Control Type
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AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the mixture was stirred at room temperature for 1.5 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
This compound was prepared by a modification of the procedure
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Linked to Steroid-Hormone Derivatives Designed for Two-Dimensional Crystallization of Proteins,” Helv
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WASH
|
Type
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WASH
|
|
Details
|
The solution was washed with water (30 mL)
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DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
the organic layer was dried over anhydrous MgSO4
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
1.5 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(=O)(OC(C)(C)C)C(COCCO)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 9.6 g | |
| YIELD: PERCENTYIELD | 99% | |
| YIELD: CALCULATEDPERCENTYIELD | 99.1% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
